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Compound of Interest |

Compound Name: ORC-13661 HCI

CAS No.: 1589571-77-6

\ J

Executive Summary & Immediate Directives

ORC-13661 HCI (BPN-13661) is a potent, orally active mechano-electrical transducer (MET)
channel blocker utilized primarily in ototoxicity research. As a novel pharmaceutical candidate
with high biological activity (HC50 ~120 nM), it must be handled as a High Potency Active
Pharmaceutical Ingredient (HPAPI).

Core Disposal Rule: Under no circumstances should ORC-13661 HCI be disposed of via
sanitary sewer systems (sink drains) or standard municipal trash. All waste containing this
compound must be routed to high-temperature incineration via a licensed hazardous waste
contractor.

Quick Reference Table: Waste Stream Classification
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Destruction

Waste Type Composition Disposal Container
Method
Pure powder, Yellow Trace
) contaminated gloves, Chemotherapy/Bioacti  Incineration
Solid Waste o )
weighing boats, paper  ve waste bin (double- (>1000°C)
towels. bagged).
Stock solutions High-Density
(DMSO/Water), Polyethylene (HDPE) )
o ) Fuel Blending /
Liquid Waste mother liquors, cell carboy labeled ] )
_ Incineration
culture media (>1 "Hazardous Waste -
puM). Toxic Organic."
Red
Biohazard/Sharps
Needles, glass ) Autoclave +
Sharps ] ] container (labeled ] ]
pipettes, broken vials. ) Incineration
"Chemically

Contaminated").

Hazard Identification & Scientific Rationale

To ensure safety, researchers must understand the causality behind these strict protocols.
ORC-13661 HCI is not a generic chemical; its specific mechanism dictates its handling.

Mechanism of Action & Bioactivity

ORC-13661 acts as a reversible blocker of MET channels in sensory hair cells.[1][2] While it is
designed to be otoprotective (preventing aminoglycoside entry), its high affinity for ion channels
implies potential off-target effects in aquatic ecosystems if released into the environment.

* Why Incineration? Chemical deactivation (e.g., bleach/oxidation) is not validated for this
specific thiophene-urea carboxamide scaffold. Oxidation may produce unknown chlorinated
byproducts. Thermal destruction guarantees the breakdown of the pharmacophore.

Chemical Properties (The "HCI" Factor)

The hydrochloride salt form (HCI) increases water solubility compared to the free base.
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» Risk: High water solubility increases the risk of rapid dispersion if spilled on wet surfaces or if
entered into water tables.

o Mitigation: Spill cleanup must use dry absorbents (not wet mopping) to prevent uncontrolled
solubilization and spreading.

Detailed Disposal Protocols
Protocol A: Solid Waste Management

Applicability: Expired powder, contaminated PPE, and bench consumables.
e Segregation: Do not mix with general lab trash or non-contaminated recycling.
o Primary Containment: Place waste into a clear 4-mil polyethylene bag. Seal with tape.

o Secondary Containment: Place the sealed bag into a rigid container (Yellow Bin) specifically
marked for "Incineration Only" or "Trace Chemo/Drug Waste."

o Labeling: Affix a label reading: Contains ORC-13661 HCI. Toxic/Bioactive.[1][3] DO NOT
AUTOCLAVE. (Note: Autoclaving is for biologicals; it does not destroy this chemical and may
volatilize it).

Protocol B: Liquid Waste (Stock Solutions & Media)

Applicability: DMSO stocks, aqueous dilutions, and cell culture supernatant.
e Solvent Compatibility: Determine the primary solvent.

o DMSO/Methanol Stocks: Segregate into "Halogenated" or "Non-Halogenated" organic
waste streams based on the solvent (ORC-13661 itself contains Chlorine, but trace
amounts usually allow "Non-Halogenated" classification unless the solvent is
Chloroform/DCM).

o Aqueous Solutions: Adjust pH to neutral (6-8) if highly acidic due to HCI content, then
collect in a carboy labeled "Aqueous Waste with Toxic Organic Contaminants."

o Precipitation Check: If the solution is mixed with other reagents, watch for precipitation. Do
not fill carboys >90% full.
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e Documentation: The waste manifest must explicitly list "ORC-13661" to alert the disposal
facility of bioactive content.

Emergency Spill Response (Self-Validating System)
This protocol uses a "Stop-Assess-Act" logic loop to ensure safety before cleanup begins.
Scenario: 50 mg of ORC-13661 HCI powder spilled on the benchtop.
e STOP & ALERT: Evacuate the immediate 10-foot radius. Notify lab personnel.
e ASSESS (PPE Check):

o Respiratory: N95 or P100 respirator (powder inhalation risk).

o Dermal: Double nitrile gloves + Lab coat + Safety goggles.
e ACT (Dry Cleanup):

o Step 1: Cover spill with a dry absorbent pad or chemically inert powder (e.g., Vermiculite).
Do not spray water directly on the powder.

o Step 2: Gently sweep/scoop material into a wide-mouth jar.

o Step 3: Wipe the area with a solvent-dampened paper towel (Ethanol or DMSO) to
solubilize and remove residue.

o Step 4: Wash the surface with soap and water only after visible powder is removed.

o Step 5: Dispose of all cleanup materials as Solid Hazardous Waste (Protocol A).

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for disposing of ORC-13661 HCI, ensuring
no bioactive material enters the municipal water supply.
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Figure 1: Waste stream decision matrix for ORC-13661 HCI. Note the absolute prohibition of
sewer disposal for liquid waste.

Regulatory Framework (RCRA & EPA)[4][5][6][7]

While ORC-13661 is a research compound and may not yet have a specific "P-list" or "U-list"
designation under the US Resource Conservation and Recovery Act (RCRA), best practice
dictates treating it as a Commercial Chemical Product (CCP).

e Precautionary Principle: In the absence of a specific listing, the generator must determine if
the waste exhibits characteristics of toxicity (40 CFR 261.24). Given its potent biological
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activity (MET channel blockade), it fits the criteria for "Non-RCRA Regulated Hazardous
Waste" which many institutions voluntarily manage as fully hazardous to minimize liability.

o EPA Subpart P (Healthcare): If your facility is a healthcare provider, this compound falls
under the "Hazardous Waste Pharmaceuticals" rule (40 CFR Part 266 Subpart P), which
strictly bans sewering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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